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Compound of Interest

Compound Name: E6446 dihydrochloride

Cat. No.: B10789510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of E6446
dihydrochloride in cell culture experiments. E6446 is a potent antagonist of Toll-like receptor 7

(TLR7) and Toll-like receptor 9 (TLR9), making it a valuable tool for studying inflammatory

responses and related diseases.[1][2][3] It has also been identified as a potent inhibitor of

Stearoyl-CoA Desaturase 1 (SCD1), playing a role in adipogenic differentiation and hepatic

lipogenesis.[1][3]

Product Information
Property Value

Chemical Name

6-[3-(1-pyrrolidinyl)propoxy]-2-[4-[3-(1-

pyrrolidinyl)propoxy]phenyl]-benzoxazole,

dihydrochloride[4]

CAS Number 1345675-25-3[4]

Molecular Formula C₂₇H₃₅N₃O₃ • 2HCl[4]

Molecular Weight 522.5 g/mol [4]

Appearance White to Off-White Solid[5]

Purity ≥95%[4]
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Mechanism of Action
E6446 dihydrochloride inhibits the signaling of TLR7 and TLR9, which are intracellular

receptors that recognize nucleic acids.[6] The mechanism of inhibition involves a weak

interaction with nucleic acids and high accumulation in the acidic intracellular compartments

where TLR7 and TLR9 are located.[6] This binding prevents the interaction of TLR9 with its

DNA ligands.[6] E6446 is highly selective for TLR7 and TLR9 over other TLRs, such as TLR4.

[4]

Quantitative Data
The following tables summarize the inhibitory concentrations of E6446 dihydrochloride in

various in vitro assays.

Table 1: IC₅₀ Values for TLR Inhibition

Target
Cell Line /
System

Agonist Assay IC₅₀ Reference

TLR9 HEK293 cells

CpGB-

induced NF-

κB activation

SEAP

reporter gene

assay

0.015 µM [7]

TLR9

Human

plasmacytoid

dendritic cells

CpGA-

induced IFN-

α production

ELISA <0.05 µM [7]

TLR7 HEK293 cells

CL264-

induced NF-

κB activation

SEAP

reporter gene

assay

1.99 µM [7]

TLR9 In vitro
DNA-TLR9

interaction
- 1 to 10 µM [1][8]

TLR4 - - - 10.58 µM [2][4]

Table 2: Effective Concentrations in Cell-Based Assays
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Cell Type Assay Agonist
Effective
Concentr
ation

Incubatio
n Time

Outcome
Referenc
e

Mouse

splenocyte

s

IL-6

Production

CpG ODN

2006

0.01-0.03

µM
72 hours

Inhibition of

TLR9

activation

[1][9]

Mouse

bone

marrow-

derived

dendritic

cells

IL-6

Production

CpG

ODN2216

or RNA40

Concentrati

on-

dependent

Overnight

or 24 hours

Inhibition of

IL-6

production

[4][8]

Experimental Protocols
Preparation of Stock Solution
Materials:

E6446 dihydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Warming bath (optional)

Protocol:

Calculate the required amount: Based on the desired stock concentration and volume,

calculate the mass of E6446 dihydrochloride needed. A common stock concentration is 10

mM.
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Dissolution:

Aseptically weigh the calculated amount of E6446 dihydrochloride powder and transfer it

to a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve the desired concentration. For example,

to prepare a 10 mM stock solution, dissolve 5.23 mg of E6446 dihydrochloride in 1 mL of

DMSO.[9]

Vortex the solution thoroughly to dissolve the compound.

If the compound does not fully dissolve, sonication and/or warming may be required.[8][9]

Use a low-frequency sonicator or warm the solution briefly at a temperature that does not

exceed 37°C.

Sterilization: The DMSO stock solution is considered sterile if prepared from sterile

components under aseptic conditions. Filtration is generally not recommended for DMSO-

based solutions due to the potential for the compound to bind to the filter membrane.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free

microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to 1 year or at -80°C for up to 2 years.[1][10]

Preparation of Working Solution for Cell Culture
Materials:

E6446 dihydrochloride stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium appropriate for your cell line

Protocol:

Thaw the stock solution: Thaw a single aliquot of the E6446 dihydrochloride stock solution

at room temperature.
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Dilution:

Perform a serial dilution of the stock solution in complete cell culture medium to achieve

the desired final concentration for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO.

Application to Cells:

Remove the existing medium from your cell culture plates.

Add the freshly prepared working solution of E6446 dihydrochloride to the cells.

Incubate the cells for the desired period as determined by your experimental design (e.g.,

18-72 hours).[1][7][8]

Visualizations
Signaling Pathway of TLR7 and TLR9 Inhibition by
E6446
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TLR7/9 Signaling Inhibition by E6446
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Caption: TLR7/9 signaling pathway and its inhibition by E6446.
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Experimental Workflow for E6446 Treatment in Cell
Culture
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Caption: General experimental workflow for using E6446 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10789510?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/e6446-dihydrochloride.html
https://www.probechem.com/products_E6446dihydrochloride.html
https://www.medchemexpress.com/Targets/Toll-like%20Receptor%20(TLR)/tlr9/antagonist.html
https://www.caymanchem.com/product/37296
https://www.bocsci.com/e6446-cas-1219925-73-1-item-473902.html
https://pubmed.ncbi.nlm.nih.gov/24342772/
https://pubmed.ncbi.nlm.nih.gov/24342772/
https://www.selleckchem.com/products/e6446-dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-12756A/E6446-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/e6446%20dihydrochloride
https://www.targetmol.com/compound/e6446
https://www.benchchem.com/product/b10789510#how-to-prepare-e6446-dihydrochloride-for-cell-culture-experiments
https://www.benchchem.com/product/b10789510#how-to-prepare-e6446-dihydrochloride-for-cell-culture-experiments
https://www.benchchem.com/product/b10789510#how-to-prepare-e6446-dihydrochloride-for-cell-culture-experiments
https://www.benchchem.com/product/b10789510#how-to-prepare-e6446-dihydrochloride-for-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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